(S)-Citalopram Fluorophenylmethanone Oxalate Impurity
(S)-Citalopram Fluorophenylmethanone Oxalate Impurity
Brand Name:
Vulcanchem
CAS No.:
1217846-85-9
VCID:
VC0030071
InChI:
InChI=1S/C26H25F2NO2.C2H2O4/c1-29(2)15-3-14-26(21-7-11-23(28)12-8-21)24-13-6-19(16-20(24)17-31-26)25(30)18-4-9-22(27)10-5-18;3-1(4)2(5)6/h4-13,16H,3,14-15,17H2,1-2H3;(H,3,4)(H,5,6)/t26-;/m0./s1
SMILES:
CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F.C(=O)(C(=O)O)O
Molecular Formula:
C28H27F2NO6
Molecular Weight:
511.522
(S)-Citalopram Fluorophenylmethanone Oxalate Impurity
CAS No.: 1217846-85-9
Reference Standards
VCID: VC0030071
Molecular Formula: C28H27F2NO6
Molecular Weight: 511.522
| CAS No. | 1217846-85-9 |
|---|---|
| Product Name | (S)-Citalopram Fluorophenylmethanone Oxalate Impurity |
| Molecular Formula | C28H27F2NO6 |
| Molecular Weight | 511.522 |
| IUPAC Name | [(1S)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-yl]-(4-fluorophenyl)methanone;oxalic acid |
| Standard InChI | InChI=1S/C26H25F2NO2.C2H2O4/c1-29(2)15-3-14-26(21-7-11-23(28)12-8-21)24-13-6-19(16-20(24)17-31-26)25(30)18-4-9-22(27)10-5-18;3-1(4)2(5)6/h4-13,16H,3,14-15,17H2,1-2H3;(H,3,4)(H,5,6)/t26-;/m0./s1 |
| Standard InChIKey | UMVZKOPIGYWDNL-SNYZSRNZSA-N |
| SMILES | CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F.C(=O)(C(=O)O)O |
| Synonyms | (1S)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-yl]-(4-fluorophenyl)methanone Oxalate; Escitalopram E Oxalate Impurity; [(1S)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofuranyl](4-fluorophenyl) |
| PubChem Compound | 57369120 |
| Last Modified | Nov 11 2021 |
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